5-chloro-1-(4-chlorobenzyl)-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 5-chloro-1-[(4-chlorophenyl)methyl]-N-(2,4-difluorophenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H12Cl2F2N2O2/c20-13-3-1-11(2-4-13)9-25-10-12(7-15(21)19(25)27)18(26)24-17-6-5-14(22)8-16(17)23/h1-8,10H,9H2,(H,24,26)
• InChI Key: LPYNNIYVZYYYOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=C(C2=O)Cl)C(=O)NC3=C(C=C(C=C3)F)F)Cl
• Molecular Formula: C19H12Cl2F2N2O2
• Molecular Weight: 409.2 g/mol
• CAS No.: 339024-72-5

Description

5-Chloro-1-(4-chlorobenzyl)-N-(2,4-difluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide is a pyridinecarboxamide derivative with a complex substitution pattern. The molecule features a central pyridine ring substituted with a chlorine atom at position 5, a 4-chlorobenzyl group at position 1, and a 2,4-difluorophenyl carboxamide moiety at position 3.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Lipophilicity: The 4-methoxyphenyl group in CAS 338977-35-8 introduces a polar methoxy (-OCH3) group, likely reducing lipophilicity compared to halogenated analogs. This contrasts with the 2,4-difluorophenyl and 4-chlorophenyl substituents in other compounds, which enhance hydrophobicity .

Comparatively, the 3-chlorobenzyl group in CAS 339024-51-0 may alter binding orientations due to positional isomerism .

Molecular Weight and Drug-Likeness :

• All compounds fall within the range of 400–470 g/mol, aligning with typical small-molecule drug candidates. The trifluoromethyl derivative (CAS 338977-82-5) has the highest molar mass, which may impact bioavailability .

Research Findings and Implications

While experimental data for the target compound are unavailable, insights can be extrapolated from its analogs:

• CAS 338977-35-8 : The 4-methoxyphenyl substituent may confer improved solubility but reduced membrane permeability compared to halogenated variants .
• CAS 338977-82-5 : The trifluoromethyl group could enhance resistance to oxidative metabolism, a common strategy in optimizing drug half-life .